Methyl 3-[(3-chlorobenzoyl)amino]pyrrolidine-1-carboxylate

• IUPAC Name: methyl 3-[(3-chlorobenzoyl)amino]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C13H15ClN2O3/c1-19-13(18)16-6-5-11(8-16)15-12(17)9-3-2-4-10(14)7-9/h2-4,7,11H,5-6,8H2,1H3,(H,15,17)
• InChI Key: USSSOOOABKVWII-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1CCC(C1)NC(=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C13H15ClN2O3
• Molecular Weight: 282.72 g/mol

Description

Methyl 3-[(3-chlorobenzoyl)amino]pyrrolidine-1-carboxylate is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. This compound is synthesized using specific methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of Methyl 3-[(3-chlorobenzoyl)amino]pyrrolidine-1-carboxylate is not fully understood. However, it has been suggested that this compound may act by inhibiting specific enzymes or proteins that are involved in the development or progression of various diseases. It may also act by modulating specific signaling pathways or cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

Methyl 3-[(3-chlorobenzoyl)amino]pyrrolidine-1-carboxylate has several advantages and limitations for lab experiments. One of the advantages is that it is relatively easy to synthesize and purify, and it is stable under specific conditions. However, one of the limitations is that it may have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on Methyl 3-[(3-chlorobenzoyl)amino]pyrrolidine-1-carboxylate. One direction is to further investigate its mechanism of action and identify specific targets that it interacts with. Another direction is to explore its potential use as a drug in the treatment of specific diseases. Additionally, it may be useful to study the effects of this compound on specific biochemical pathways and physiological processes to gain a better understanding of its potential applications.

Synthesis Methods

Methyl 3-[(3-chlorobenzoyl)amino]pyrrolidine-1-carboxylate is synthesized using a specific method that involves the reaction of 3-chlorobenzoyl chloride with methyl pyrrolidine-1-carboxylate in the presence of a base such as triethylamine. The reaction takes place under specific conditions and yields the desired compound in good yield and purity.

Scientific Research Applications

Methyl 3-[(3-chlorobenzoyl)amino]pyrrolidine-1-carboxylate has been studied for its potential applications in various fields of scientific research. This compound has been studied for its potential use as a drug in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its potential use as a chemical probe in the study of various biochemical pathways and physiological processes.